![molecular formula C20H27N7O B5617928 ({4-ethyl-5-[1-(5-phenyl-1,2,4-oxadiazol-3-yl)piperidin-4-yl]-4H-1,2,4-triazol-3-yl}methyl)dimethylamine](/img/structure/B5617928.png)
({4-ethyl-5-[1-(5-phenyl-1,2,4-oxadiazol-3-yl)piperidin-4-yl]-4H-1,2,4-triazol-3-yl}methyl)dimethylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related triazole and oxadiazole derivatives involves several key steps, including cyclization, alkylation, and substitution reactions. For instance, the cyclization of phenylpiperazineacetic hydrazide followed by alkylation has been described, showcasing the complexity and versatility of synthesizing these molecules (Foks et al., 2004). The multi-step synthesis process often includes creating intermediates such as oxadiazoles and triazoles, which are critical for the formation of the final compound.
Molecular Structure Analysis
The crystal and molecular structure analysis of compounds containing piperazine and oxadiazole or triazole derivatives reveals detailed insights into their configuration and conformation. For example, studies on dimethylisothiazolopyridine derivatives have highlighted their crystallization in the monoclinic system, providing a basis for understanding the structural aspects of similar compounds (Karczmarzyk & Malinka, 2004). These structural analyses are crucial for the rational design of new molecules with desired properties.
Chemical Reactions and Properties
Chemical reactions involving the compound and its derivatives typically include nucleophilic substitutions and cyclization reactions, leading to a variety of structures with potential biological activity. For instance, the synthesis of oxadiazole and triazole derivatives from phenylpiperazine illustrates the chemical versatility and reactivity of these compounds (Abdallah et al., 2007). These reactions are fundamental for exploring the chemical space of these molecules for various applications.
Physical Properties Analysis
The physical properties, including solubility, melting points, and crystalline structure, are determined by the molecular structure of the compound. For instance, the crystallography of related compounds has revealed specific interactions such as hydrogen bonding and π-π stacking, which influence their physical properties and stability (Sanjeevarayappa et al., 2015).
Chemical Properties Analysis
The chemical properties, such as reactivity with different reagents, stability under various conditions, and potential for further functionalization, are crucial for the development of these compounds for specific applications. Studies on the synthesis and reactivity of triazine derivatives incorporating various moieties provide insights into the chemical behavior and potential applications of these compounds (Shawish et al., 2021).
properties
IUPAC Name |
1-[4-ethyl-5-[1-(5-phenyl-1,2,4-oxadiazol-3-yl)piperidin-4-yl]-1,2,4-triazol-3-yl]-N,N-dimethylmethanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N7O/c1-4-27-17(14-25(2)3)22-23-18(27)15-10-12-26(13-11-15)20-21-19(28-24-20)16-8-6-5-7-9-16/h5-9,15H,4,10-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEFHEZWBVHAIKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NN=C1C2CCN(CC2)C3=NOC(=N3)C4=CC=CC=C4)CN(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
({4-ethyl-5-[1-(5-phenyl-1,2,4-oxadiazol-3-yl)piperidin-4-yl]-4H-1,2,4-triazol-3-yl}methyl)dimethylamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.